Cas no 1187931-42-5 (Methyl 5-fluorobenzo[b]thiophene-3-carboxylate)

Methyl 5-fluorobenzo[b]thiophene-3-carboxylate is a fluorinated heterocyclic compound featuring a benzo[b]thiophene core with a carboxylate ester at the 3-position and a fluorine substituent at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom enhances metabolic stability and binding affinity in bioactive molecules, while the ester group offers versatility for further functionalization. Its well-defined reactivity profile allows for efficient incorporation into complex molecular frameworks. The compound is typically characterized by high purity and stability, ensuring consistent performance in synthetic applications. It is particularly useful in the development of fluorinated analogs for drug discovery and material science.
Methyl 5-fluorobenzo[b]thiophene-3-carboxylate structure
1187931-42-5 structure
Product Name:Methyl 5-fluorobenzo[b]thiophene-3-carboxylate
CAS No:1187931-42-5
MF:C10H7FO2S
MW:210.224785089493
MDL:MFCD12913735
CID:3167992
PubChem ID:84820102
Update Time:2025-06-06

Methyl 5-fluorobenzo[b]thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-fluorobenzo[b]thiophene-3-carboxylate
    • 5-Fluoro-benzo[b]thiophene-3-carboxylic acid methyl ester
    • 4309AJ
    • SB31427
    • methyl 5-fluoro-1-benzothiophene-3-carboxylate
    • CS-0441805
    • Methyl5-fluorobenzo[b]thiophene-3-carboxylate
    • 1187931-42-5
    • MDL: MFCD12913735
    • Inchi: 1S/C10H7FO2S/c1-13-10(12)8-5-14-9-3-2-6(11)4-7(8)9/h2-5H,1H3
    • InChI Key: UZTMIFQXLXCIJC-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)OC)C2C=C(C=CC1=2)F

Computed Properties

  • Exact Mass: 210.01507880 g/mol
  • Monoisotopic Mass: 210.01507880 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 54.5
  • Molecular Weight: 210.23

Experimental Properties

  • Boiling Point: 308.3±22.0°C at 760 mmHg

Methyl 5-fluorobenzo[b]thiophene-3-carboxylate Security Information

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